5-(butoxymethyl)-4-iodo-1-(3,3,3-trifluoropropyl)-1H-pyrazole

• IUPAC Name: 5-(butoxymethyl)-4-iodo-1-(3,3,3-trifluoropropyl)pyrazole
• InChI: InChI=1S/C11H16F3IN2O/c1-2-3-6-18-8-10-9(15)7-16-17(10)5-4-11(12,13)14/h7H,2-6,8H2,1H3
• InChI Key: MSXHBVCNJCFQDA-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCC1=C(C=NN1CCC(F)(F)F)I
• Molecular Formula: C11H16F3IN2O
• Molecular Weight: 376.16 g/mol

Description

The compound “5-(butoxymethyl)-4-iodo-1-(3,3,3-trifluoropropyl)-1H-pyrazole” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. They are used in various fields such as medicine and agriculture due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be characterized by the presence of a pyrazole ring, an iodine atom at the 4-position, a butoxymethyl group at the 5-position, and a 3,3,3-trifluoropropyl group at the 1-position.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the functional groups present. The pyrazole ring might undergo reactions typical of aromatic compounds, while the iodine atom could potentially be involved in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the iodine atom and the 3,3,3-trifluoropropyl group might increase the compound’s molecular weight and could potentially affect its solubility and stability.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. It could be interesting to explore its potential uses in fields such as medicine or agriculture, given the biological activities of other pyrazole derivatives.